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Compound of Interest

4-Methoxycarbonyl-2-
Compound Name:
nitrophenylboronic acid

cat. No.: B1303775

In-Depth Technical Guide: 4-Methoxycarbonyl-2-
nhitrophenylboronic acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides core physicochemical properties of 4-Methoxycarbonyl-2-
nitrophenylboronic acid, a key reagent in synthetic chemistry.

Physicochemical Properties

The fundamental molecular characteristics of 4-Methoxycarbonyl-2-nitrophenylboronic acid
are essential for its application in experimental design and chemical synthesis. These
properties are summarized below.

Property Value
Molecular Formula CsHsBNOs[1]
Molecular Weight 224.96 g/mol [1]
Alternate Molecular Weight 224.97 g/mol [2]

Compound Identification
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A visual representation of the relationship between the compound’'s name and its primary
molecular identifiers is provided below. This diagram illustrates the direct association between
the chemical name and its corresponding formula and mass.

{4-Methoxycarbonyl-2-nitrophenylboronic acid|CAS: 85107-55-7}

' '

{Molecular Formula]CsHsBNOe¢} {Molecular Weight|224.96 g/mol}

Click to download full resolution via product page

Chemical Identity of 4-Methoxycarbonyl-2-nitrophenylboronic acid.

Experimental Considerations

While detailed experimental protocols are application-specific, researchers utilizing 4-
Methoxycarbonyl-2-nitrophenylboronic acid should note its physical form as a white to light
yellow crystalline powder.[1] It is typically stored at room temperature.[1][2] This compound is a
valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling
reactions, due to its ability to facilitate the formation of carbon-carbon bonds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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